![molecular formula C7H8N2O2S B1395972 1,4,6,7-Tetrahydrothiopyrano[4,3-C]pyrazole-3-carboxylic acid CAS No. 912635-70-2](/img/structure/B1395972.png)
1,4,6,7-Tetrahydrothiopyrano[4,3-C]pyrazole-3-carboxylic acid
Overview
Description
“1,4,6,7-Tetrahydrothiopyrano[4,3-C]pyrazole-3-carboxylic acid” is a chemical compound . It is also known as ethyl 1,4,6,7-tetrahydropyrano [4,3-c]pyrazole-3-carboxylate .
Synthesis Analysis
The synthesis of pyrazole derivatives, including “this compound”, involves various methods. These include the silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes, one-pot condensations of ketones, aldehydes and hydrazine monohydrochloride, and the Ru-catalyzed acceptorless dehydrogenative coupling reactions of 1,3-diols with arylhydrazines .Molecular Structure Analysis
The molecular formula of “this compound” is C7H8N2O3 . The structure of this compound includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms .Scientific Research Applications
Synthesis and Functionalization
1,4,6,7-Tetrahydrothiopyrano[4,3-C]pyrazole-3-carboxylic acid and related compounds have been extensively studied for their synthesis and functionalization. For instance, 1H-pyrazole-3-carboxylic acid, a closely related compound, was converted into corresponding carboxamide and carboxylate derivatives, demonstrating versatility in chemical reactions and synthesis (Yıldırım, Kandemirli, & Akçamur, 2005). Additionally, research has shown the potential for cyclization reactions, creating various derivatives for potential applications in different fields of chemistry and pharmaceuticals (Akçamur, Şener, Ipekoglu, & Kollenz, 1997).
Chemical Properties and Reactions
The chemical properties and reactions of these compounds have been a subject of interest. For example, the study of the reaction mechanism between pyrazole-3-carboxylic acid derivatives and aminophenols offered insights into their chemical behavior and potential for creating novel compounds with specific characteristics (Yıldırım & Kandemirli, 2006).
Potential for Antibacterial Activity
Research has also explored the antibacterial potential of derivatives of pyrazole-3-carboxylic acid. Some studies have synthesized new compounds from pyrazole-3-carboxylic acid and assessed their antibacterial activities, suggesting potential applications in medicinal chemistry (Bildirici, Şener, & Tozlu, 2007).
Novel Ligands and Catalysis
Further studies have focused on creating novel ligands based on pyrazole-3-carboxylic acids, exploring their potential in metal complex catalysis and medicinal chemistry. This includes the synthesis of N-unsubstituted azides and triazoles with potential applications in various chemical domains (Dalinger et al., 2020).
Future Directions
The future directions for “1,4,6,7-Tetrahydrothiopyrano[4,3-C]pyrazole-3-carboxylic acid” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of pharmacological activities, suggesting potential for therapeutic applications .
properties
IUPAC Name |
1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2S/c10-7(11)6-4-3-12-2-1-5(4)8-9-6/h1-3H2,(H,8,9)(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOXLZCBVDQVTMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC2=C1NN=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30717154 | |
Record name | 1,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30717154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
912635-70-2 | |
Record name | 1,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=912635-70-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4,6,7-Tetrahydrothiopyrano[4,3-c]pyrazole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30717154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H,4H,6H,7H-thiopyrano[4,3-c]pyrazole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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